Cas no 2001086-51-5 (2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol
• CAS No: 2001086-51-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5042680
• Update Time: 2025-06-23

2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol
• 2-[1-(oxan-4-yl)piperidin-4-yl]ethanol
• 2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol

• Inchi： 1S/C12H23NO2/c14-8-3-11-1-6-13(7-2-11)12-4-9-15-10-5-12/h11-12,14H,1-10H2
• InChI Key： VDMBMHWSPCCBMA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)N1CCC(CCO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7

Additional information on 2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol

Comprehensive Overview of 2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol (CAS No. 2001086-51-5)

2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol, with the CAS number 2001086-51-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a tetrahydro-2H-pyran-4-yl group and a piperidin-4-yl moiety, linked to an ethanol derivative. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound’s tetrahydro-2H-pyran-4-yl component contributes to its stability and solubility, while the piperidin-4-yl group enhances its potential interactions with biological targets. Researchers are particularly interested in its applications for central nervous system (CNS) therapeutics, given the prevalence of piperidine derivatives in neurologically active drugs. Recent studies highlight its role in modulating receptors associated with neurodegenerative diseases, a hot topic in modern pharmacology.

In the context of AI-driven drug discovery, 2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol has been identified as a promising candidate for virtual screening. Computational models predict its affinity for G-protein-coupled receptors (GPCRs), a key focus area for machine learning applications in chemistry. This aligns with the growing trend of integrating cheminformatics and predictive analytics to accelerate R&D timelines.

From a synthetic chemistry perspective, the compound’s ethanol tail offers versatility for further functionalization, enabling the creation of derivatives with tailored properties. Its CAS registry number 2001086-51-5 ensures precise identification in global databases, facilitating collaborative research. Environmental and safety assessments indicate favorable profiles, though handling should adhere to standard laboratory protocols.

The demand for high-purity intermediates like this compound has surged, driven by advancements in precision medicine and personalized therapeutics. Its potential in small-molecule inhibitors and allosteric modulators is under exploration, addressing frequent search queries about next-generation drug scaffolds. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring reproducibility in research settings.

In summary, 2-(1-(Tetrahydro-2H-pyran-4-yl)piperidin-4-yl)ethan-1-ol (CAS 2001086-51-5) represents a convergence of structural ingenuity and therapeutic potential. Its relevance to CNS drug development, computational chemistry, and synthetic accessibility positions it as a compound of enduring scientific interest. Future studies may unlock further applications, solidifying its role in innovative pharmaceutical solutions.